molecular formula C13H26O3 B8732957 Decyl lactate CAS No. 42175-34-8

Decyl lactate

Cat. No.: B8732957
CAS No.: 42175-34-8
M. Wt: 230.34 g/mol
InChI Key: FUGCGCXGFWNOSY-UHFFFAOYSA-N
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Description

Decyl lactate is a useful research compound. Its molecular formula is C13H26O3 and its molecular weight is 230.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

42175-34-8

Molecular Formula

C13H26O3

Molecular Weight

230.34 g/mol

IUPAC Name

decyl 2-hydroxypropanoate

InChI

InChI=1S/C13H26O3/c1-3-4-5-6-7-8-9-10-11-16-13(15)12(2)14/h12,14H,3-11H2,1-2H3

InChI Key

FUGCGCXGFWNOSY-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCOC(=O)C(C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 500 ml one neck round bottom flask equipped with a Dean Stark trap, condenser and nitrogen inlet-outlet was charged with 22.52 g (0.75 moles) lactic acid, 47.46 g (0.98 moles) decyl alcohol, 3 ml sulfuric acid and 220 mL toluene. The mixture was heated to 145° C. for 20 hours and water was collected as the reaction proceeded. The acid was neutralized by washing three times with 50 ml saturated sodium bicarbonate solution. Approximately 50 ml ether was needed to break the emulsion. The organic layer was collected and dried over magnesium sulfate. Decyl lactate was distilled under high vacuum to yield 24.03 g (12.4% yield) of clear colorless liquid. According to GC the product is 97.78% pure.
[Compound]
Name
one
Quantity
500 mL
Type
reactant
Reaction Step One
Quantity
22.52 g
Type
reactant
Reaction Step Two
Quantity
47.46 g
Type
reactant
Reaction Step Two
Quantity
3 mL
Type
reactant
Reaction Step Two
Quantity
220 mL
Type
solvent
Reaction Step Two

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